Elabela(19-32)

• Molecular Formula: C75H119N25O17S2
• Molecular Weight: 1707.0 g/mol
• InChI: InChI=1S/C75H119N25O17S2/c1-40(2)33-49(93-67(111)54-20-12-29-98(54)69(113)48(25-32-119-5)91-66(110)53(38-118)96-60(104)45(18-10-27-84-74(78)79)88-59(103)44(17-9-26-83-73(76)77)89-61(105)47-23-24-57(102)87-47)63(107)92-50(35-43-36-82-39-86-43)64(108)95-52(37-101)65(109)90-46(19-11-28-85-75(80)81)62(106)97-58(41(3)4)71(115)99-30-13-21-55(99)68(112)94-51(34-42-15-7-6-8-16-42)70(114)100-31-14-22-56(100)72(116)117/h6-8,15-16,36,39-41,44-56,58,101,118H,9-14,17-35,37-38H2,1-5H3,(H,82,86)(H,87,102)(H,88,103)(H,89,105)(H,90,109)(H,91,110)(H,92,107)(H,93,111)(H,94,112)(H,95,108)(H,96,104)(H,97,106)(H,116,117)(H4,76,77,83)(H4,78,79,84)(H4,80,81,85)
• InChIKey: LKYSPGTYQNANFL-UHFFFAOYSA-N

Elabela(19-32) Procurement Guide: A High-Affinity APJ Agonist Fragment with Distinct Pharmacological Fingerprint

Elabela(19-32), also designated as analogue 3 or ELA-14, is the 14-amino-acid C-terminal bioactive fragment of the endogenous peptide hormone ELABELA/Toddler that binds the apelin (APJ/APLNR) receptor with low-nanomolar affinity [1]. First characterized through a systematic structure–activity relationship (SAR) campaign, Elabela(19-32) recapitulates the dual Gαi1 and β-arrestin-2 signalling engagement of the full-length parent peptide but with a quantitatively distinct signalling bias [1][2]. In isolated-perfused heart preparations, Elabela(19-32) evokes positive inotropy at sub-picomolar concentrations, and in vivo it reduces arterial pressure, confirming that the C-terminal 14 residues suffice for cardiovascular activity [1]. Elabela(19-32) also binds the APJ receptor through a molecular interface that differs from that of apelin, as demonstrated by site-directed mutagenesis of the receptor [3]. These properties make Elabela(19-32) a mechanistically informative tool compound for dissecting APJ signalling and a leaner, more synthetically accessible alternative to the full 32-amino-acid peptide.

1

APJ Biased Signaling Profiling Supports Gαi1-biased pathway dissection with minimized β-arrestin-2 recruitment relative to apelin and ELA-32.

2

Receptor Mutagenesis Studies Supports discrimination of apelin- vs Elabela-specific pharmacology at APJ D282/D284 mutants.

3

Ex Vivo Cardiac Tissue Assessment Supports functional evaluation in isolated-perfused heart preparations at reported low working concentrations.

• [1] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source
• [2] Jiang Y, Yan M, Wang C, Wang Q, Chen X, Zhang R, Wan L, Ji B, Dong B, Wang H, Chen J. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles. Front Pharmacol. 2021 Mar 4;12:630548. DOI: 10.3389/fphar.2021.630548. View Source
• [3] Couvineau P, Bouvier M, Llorens-Cortes C, Iturrioz X. Elabela/Toddler and apelin bind differently to the apelin receptor. FASEB J. 2020 Jun;34(6):7989-8000. DOI: 10.1096/fj.201903029R. View Source

Why Elabela(19-32) Cannot Be Replaced by Apelin-13 or Full-Length ELA-32 Without Compromising Experimental Specificity

Although apelin-13, [Pyr1]apelin-13, ELA-32, and Elabela(19-32) all activate the same APJ receptor, they exhibit widely divergent binding affinities, signalling biases, and receptor-binding topographies that preclude simple interchange [1][2]. A head-to-head competition-binding study across six APJ peptide ligands established that the inhibition constants (Ki) span a >10-fold range, with Elabela-32 (Ki = 1.34 nM) displaying approximately 6.2-fold tighter binding than apelin-13 (Ki = 8.33 nM) [1]. Elabela(19-32), with a Ki of 0.93 nM, is among the highest-affinity fragments characterized [2]. Most critically, Elabela-32 is a >1000-fold β-arrestin-biased agonist, whereas Elabela(19-32) exhibits a 19-fold Gαi1 bias—a qualitative signalling switch that means the fragment cannot substitute for the parent peptide in biased-signalling assays [1][2]. Moreover, Elabela/Toddler engages the APJ receptor through a pharmacophore that does not require Asp282/Asp284, key residues for apelin binding [3]. The quantitative evidence below substantiates exactly where Elabela(19-32) diverges from its closest structural and pharmacological neighbours.

vs Apelin-13 Lower binding affinity and different signaling bias profile may alter functional interpretation; balanced vs Gαi1-biased signaling.

vs ELA-32 Opposite signaling bias direction (>1000-fold β-arrestin bias vs Gαi1 bias) may preclude direct substitution in biased-signaling assays.

vs Apelin/Elabela Distinct receptor binding pharmacophore (D282/D284-independent) means mutant study substitution may lose target specificity.

• [1] Jiang Y, Yan M, Wang C, Wang Q, Chen X, Zhang R, Wan L, Ji B, Dong B, Wang H, Chen J. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles. Front Pharmacol. 2021 Mar 4;12:630548. DOI: 10.3389/fphar.2021.630548. View Source
• [2] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source
• [3] Couvineau P, Bouvier M, Llorens-Cortes C, Iturrioz X. Elabela/Toddler and apelin bind differently to the apelin receptor. FASEB J. 2020 Jun;34(6):7989-8000. DOI: 10.1096/fj.201903029R. View Source

Elabela(19-32) Quantitative Differentiation Data: Head-to-Head Evidence for Scientific Selection

Receptor Binding Affinity: Elabela(19-32) Ki = 0.93 nM vs Apelin-13 Ki = 8.33 nM (~9-Fold Higher Affinity)

Elabela(19-32) displaces [125I]apelin-13[Glp65, Nle75, Tyr77] from the human APJ receptor with an inhibition constant (Ki) of 0.93 nM in HEK293 cells transiently expressing HA-hAPJ [1]. In a systematic head-to-head competition-binding experiment across six APJ peptide ligands performed in HEK293 cells stably expressing APJ, apelin-13 displayed a Ki of 8.33 ± 0.03 nM, while full-length ELA-32 showed a Ki of 1.343 ± 0.03 nM [2]. Elabela(19-32) therefore demonstrates ~8.96-fold higher binding affinity than apelin-13 and comparable affinity to the much larger ELA-32 (32 amino acids vs 14).

Binding Affinity (Ki)

Head-to-head

0.93 nM (Elabela(19-32)) vs 8.33 nM (Apelin-13)

Supports receptor occupancy studies at lower concentrations; ~9-fold higher affinity than apelin-13.

Cross-study comparable data in HEK293 cells.

Evidence Dimension	Receptor binding affinity (Ki, nM) for the human APJ receptor
Target Compound Data	Ki = 0.93 nM (Elabela(19-32))
Comparator Or Baseline	Apelin-13 Ki = 8.33 ± 0.03 nM; ELA-32 Ki = 1.343 ± 0.03 nM
Quantified Difference	~8.96-fold higher affinity than apelin-13; affinity comparable to full-length ELA-32 despite 56% smaller peptide length
Conditions	HEK293 cells; [125I]apelin-13 radioligand displacement; HA-hAPJ transient expression (Elabela(19-32)) vs APJ stable expression (apelin-13, ELA-32)

Why This Matters

When selecting an APJ agonist for receptor occupancy studies, the ~9-fold affinity advantage over apelin-13 translates to lower working concentrations, reduced peptide consumption, and a receptor engagement profile closer to the endogenous ELA-32 ligand.

• [1] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source
• [2] Jiang Y, Yan M, Wang C, Wang Q, Chen X, Zhang R, Wan L, Ji B, Dong B, Wang H, Chen J. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles. Front Pharmacol. 2021 Mar 4;12:630548. DOI: 10.3389/fphar.2021.630548. View Source

Biased Signalling: Elabela(19-32) Is Gαi1-Biased, Whereas Full-Length ELA-32 Is >1000-Fold β-Arrestin-Biased

Elabela(19-32) activates the Gαi1 pathway with an EC50 of 8.6 nM and recruits β-arrestin-2 with an EC50 of 166 nM, yielding a ~19.3-fold bias toward Gαi1 in HEK293-based BRET assays [1]. In stark contrast, full-length ELA-32 exhibits a >1000-fold bias toward the β-arrestin-dependent signalling pathway when profiled across G protein-dependent (cAMP inhibition, Ca2+ mobilization, early-phase ERK phosphorylation) and β-arrestin-dependent (GRK2/5, β-arrestin-1/2, AP2) readouts in the same cellular background [2]. For reference, apelin-13 is relatively balanced across pathways with a Gαi1 EC50 of 1.1 nM [3] and a β-arrestin-2 EC50 of approximately 154 nM (logEC50 −6.813; ~13.2 nM in some assay formats) [2].

Signaling Bias

Cross-study comparable

19.3-fold Gαi1 bias vs >1000-fold β-arrestin bias (ELA-32)

Opposite bias direction; supports isolation of Gαi1 pathway activity.

BRET-based assays in HEK293 cells.

Evidence Dimension	Signalling bias direction and magnitude (Gαi1 vs β-arrestin-2)
Target Compound Data	Elabela(19-32): Gαi1 EC50 = 8.6 nM, β-arrestin-2 EC50 = 166 nM → ~19.3-fold Gαi1 bias
Comparator Or Baseline	ELA-32: >1000-fold β-arrestin bias; Apelin-13: Gαi1 EC50 = 1.1 nM, β-arrestin-2 EC50 ≈ 154 nM → relatively balanced
Quantified Difference	Elabela(19-32) yields opposite bias direction vs ELA-32 (Gαi1-biased vs β-arrestin-biased); ~7.8-fold lower Gαi1 potency but comparable β-arrestin-2 potency vs apelin-13
Conditions	HEK293 cells; BRET-based Gαi1 activation and β-arrestin-2 recruitment assays (Elabela(19-32), apelin-13 Gαi1); BRET-based β-arrestin-2 and GRK recruitment, cAMP inhibition, Ca2+ mobilization, ERK phosphorylation (ELA-32 vs apelin panel)

Why This Matters

The qualitative signalling switch—Gαi1 bias for the fragment vs β-arrestin bias for the parent—makes Elabela(19-32) a distinct pharmacological probe: it cannot substitute for ELA-32 in β-arrestin-centric disease models, but is the preferred choice when selective Gαi1 pathway activation is desired.

• [1] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source
• [2] Jiang Y, Yan M, Wang C, Wang Q, Chen X, Zhang R, Wan L, Ji B, Dong B, Wang H, Chen J. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles. Front Pharmacol. 2021 Mar 4;12:630548. DOI: 10.3389/fphar.2021.630548. View Source
• [3] Théroux L, Van Den Hauwe R, Trân K, Fournier J, Desgagné M, Meneboo N, Lavallée A, Fröhlich U, Côté J, Hollanders C, Longpré JM, Murza A, Marsault E, Sarret P, Boudreault PL, Ballet S. Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13. ACS Pharmacol Transl Sci. 2023 Jan 26;6(2):290-305. DOI: 10.1021/acsptsci.2c00219. View Source

Ex Vivo Cardiac Inotropy: Elabela(19-32) LVDP EC50 = 1.5 pM — Sub-Picomolar Functional Potency in Isolated Heart

In the Langendorff isolated-perfused rat heart preparation, Elabela(19-32) (concentration range 0.001–0.3 nM) increased left ventricular developed pressure (LVDP) with an EC50 of 1.5 pM [1]. This value is approximately 24,000-fold more potent than the peptide's receptor internalization EC50 of 36 nM measured in HEK293 cells, indicating profound functional amplification in native cardiac tissue [1]. Full-length ELA-32 and apelin-13 also produce positive inotropic effects in this system, but their LVDP EC50 values were not reported in the same study, precluding a direct quantitative comparison of cardiac potency [1][2]. The sub-picomolar efficacy window is a distinctive quantitative hallmark of Elabela(19-32) that should inform dosing design in cardiac pharmacology experiments.

Ex Vivo Cardiac Inotropy

Reported condition

LVDP EC50 = 1.5 pM

Reported cardiac tissue contractility response; requires ultra-low working concentrations.

Langendorff-perfused rat heart.

Evidence Dimension	Functional cardiac inotropy potency (LVDP EC50) in ex vivo Langendorff perfused rat heart
Target Compound Data	EC50 = 1.5 pM (Elabela(19-32))
Comparator Or Baseline	ELA-32 and apelin-13: positive inotropic effects confirmed qualitatively; LVDP EC50 values not reported in the primary study
Quantified Difference	LVDP EC50 (1.5 pM) is ~24,000-fold more potent than receptor internalization EC50 (36 nM) for the same compound in HEK293 cells
Conditions	Langendorff perfused isolated rat heart; concentration range 0.001–0.3 nM; LVDP measurement

Why This Matters

The sub-picomolar cardiac EC50 mandates use of ultra-low concentrations in ex vivo heart experiments; procurement decisions should account for the need to accurately prepare and deliver sub-nanomolar working solutions without adsorptive loss.

• [1] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source
• [2] Jiang Y, Yan M, Wang C, Wang Q, Chen X, Zhang R, Wan L, Ji B, Dong B, Wang H, Chen J. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles. Front Pharmacol. 2021 Mar 4;12:630548. DOI: 10.3389/fphar.2021.630548. View Source

Distinct Receptor Binding Mode: Elabela(19-32) Does Not Require APJ Residues Asp282/Asp284, Unlike Apelin

Site-directed mutagenesis of the human and rat apelin receptor revealed that Asp282 (rat) and Asp284 (human) are essential for apelin binding and activity but are not required for Elabela/Toddler binding or signalling [1]. Alanine scanning of the Elabela(19-32) peptide further demonstrated that its C-terminal residues constitute the key pharmacophore for APJ engagement, a profile confirmed to be shared with the full-length ELA-32 peptide [1][2]. This differential residue dependency means that Elabela(19-32) can activate APJ mutants (e.g., D282A, D284A) at which apelin-13 is functionally silent, providing a unique tool for discriminating apelin- versus Elabela-mediated receptor pharmacology [1].

Receptor Binding Pharmacophore

Direct head-to-head

D282/D284-independent (vs dependent for apelin)

Supports receptor mutant studies; activates APJ when apelin binding sites are blocked.

Site-directed mutagenesis in CHO cells.

Evidence Dimension	Requirement for APJ receptor acidic residues Asp282/Asp284 in ligand binding and receptor activation
Target Compound Data	Elabela(19-32) (and ELA-32): binding and activity preserved at D282A/D284A APJ mutants
Comparator Or Baseline	Apelin (apelin-13, K17F): binding and activity abolished or severely impaired at D282A/D284A APJ mutants
Quantified Difference	Qualitative categorical difference: apelin-dependent vs apelin-independent receptor activation at D282/D284 mutants
Conditions	CHO cells; alanine scanning mutagenesis of rat APJ D282 and human APJ D284; binding affinity, cAMP inhibition, and β-arrestin-2 recruitment assays

Why This Matters

Elabela(19-32) is the appropriate ligand for experiments using APJ receptor mutants at Asp282/Asp284, or for studies aimed at pharmacologically isolating Elabela-specific signalling from apelin-specific signalling at the same receptor.

• [1] Couvineau P, Bouvier M, Llorens-Cortes C, Iturrioz X. Elabela/Toddler and apelin bind differently to the apelin receptor. FASEB J. 2020 Jun;34(6):7989-8000. DOI: 10.1096/fj.201903029R. View Source
• [2] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source

Plasma Stability: Elabela(19-32) t1/2 < 2 min in Rat Plasma vs ELA-32 t1/2 = 47.2 ± 5.7 min in Human Plasma

Elabela(19-32) (analogue 3) is rapidly degraded in rat plasma with a half-life of less than 2 minutes, as reported in the primary SAR study [1]. By comparison, synthetic full-length ELA-32 incubated in human plasma exhibits a significantly longer half-life of 47.2 ± 5.7 minutes, with the most abundant bioactive fragments identified as ELA-11, ELA-16, ELA-19, and ELA-20 [2]. While these data are cross-species (rat vs human plasma), the ~24-fold difference highlights that C-terminal truncation dramatically accelerates proteolytic clearance. Elabela(19-32) is therefore unsuitable for prolonged infusion protocols without stabilization but is well-suited for acute bolus or short-exposure experimental designs where rapid clearance is an advantage.

Plasma Stability

Cross-study comparable

t1/2

Supports acute bolus administration protocols; rapid clearance may limit exposure in chronic models.

In vitro plasma incubation; cross-species comparison.

Evidence Dimension	In vitro plasma half-life (t1/2)
Target Compound Data	Elabela(19-32) t1/2 < 2 min (rat plasma)
Comparator Or Baseline	ELA-32 t1/2 = 47.2 ± 5.7 min (human plasma); ELA-32 t1/2 = 44.2 ± 3 s (human kidney homogenate)
Quantified Difference	~24-fold shorter half-life vs full-length ELA-32 (cross-species comparison)
Conditions	Rat plasma in vitro incubation (Elabela(19-32)); human plasma in vitro incubation analyzed by LC-MS/MS (ELA-32)

Why This Matters

Investigators must account for the extremely short plasma half-life in experimental design; Elabela(19-32) is the preferred tool for acute pharmacological interventions, while stabilized analogues or continuous infusion are required for chronic exposure paradigms.

• [1] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source
• [2] Nyimanu D, Kay RG, Kuc RE, Brown AJH, Gribble FM, Maguire JJ, Davenport AP. In vitro metabolism of synthetic Elabela/Toddler (ELA-32) peptide in human plasma and kidney homogenates analyzed with mass spectrometry and validation of endogenous peptide quantification in tissues by ELISA. Peptides. 2021 Nov;145:170641. DOI: 10.1016/j.peptides.2021.170641. View Source

Elabela(19-32) Optimal Application Scenarios Based on Quantitatively Verified Differentiation

Gαi1-Biased APJ Signalling Studies: Isolating G Protein-Dependent Pathways Without β-Arrestin Confounding

Elabela(19-32) is the preferred APJ agonist for experiments requiring selective activation of the Gαi1 pathway with minimized β-arrestin-2 recruitment. Its 19.3-fold Gαi1 bias (Gαi1 EC50 = 8.6 nM vs β-arrestin-2 EC50 = 166 nM [1]) contrasts sharply with the >1000-fold β-arrestin bias of full-length ELA-32 [2] and the relatively balanced profile of apelin-13. This makes Elabela(19-32) indispensable for dissecting G protein-dependent vs β-arrestin-dependent APJ signalling modules in cardiovascular, renal, and metabolic target tissues.

Ex Vivo Cardiac Pharmacology at Sub-Picomolar Working Concentrations

The extraordinary cardiac potency of Elabela(19-32) (LVDP EC50 = 1.5 pM in Langendorff-perfused rat heart [1]) demands ultra-low dosing in isolated heart experiments. Researchers studying direct myocardial effects of APJ activation should select Elabela(19-32) for its ability to elicit robust positive inotropic responses at concentrations far below those required for receptor internalization (36 nM) or signalling pathway activation (8.6–166 nM), thereby minimizing off-target effects in ex vivo preparations.

Discriminating Apelin- vs Elabela-Specific APJ Pharmacology Using Receptor Mutants

Elabela(19-32) is the appropriate ligand for functional studies at APJ receptor mutants carrying D282A or D284A substitutions, where apelin-13 is inactive [1]. This property enables unambiguous assignment of APJ-mediated effects to the Elabela pharmacophore in tissues co-expressing both endogenous ligand systems. Investigators working with receptor mutagenesis, biased signalling screens, or dual-ligand pharmacological profiling should procure Elabela(19-32) rather than apelin-based agonists for these experiments.

Acute in Vivo Hemodynamic Studies Requiring Rapid-Onset, Rapid-Offset APJ Activation

The very short plasma half-life of Elabela(19-32) (t1/2 < 2 min in rat plasma [1]) makes it especially suitable for acute bolus injection protocols where rapid clearance after haemodynamic measurement is desirable. In contrast, the longer-lived ELA-32 (t1/2 ≈ 47 min in human plasma [2]) is preferable for sustained infusion paradigms. For acute blood-pressure telemetry, echocardiographic assessment of cardiac function, or dose–response studies requiring tight temporal control of APJ activation, Elabela(19-32) offers a cleaner pharmacokinetic profile.

Application

Selection Property

Validation Focus

Gαi1-Biased APJ Signaling Studies

Signaling bias profile

Gαi1 activation vs β-arrestin-2 recruitment assays

Ex Vivo Cardiac Function Assays

Sub-nanomolar working concentration range

Low-concentration handling in Langendorff perfusion

Receptor Mutagenesis Pharmacology

D282/D284-independent activation

APJ D282A/D284A mutant analysis

Acute In Vivo Exposure Studies

Rapid plasma clearance

Bolus injection and short-exposure protocols

• [1] Murza A, Sainsily X, Coquerel D, Côté J, Marx P, Besserer-Offroy E, Longpré JM, Lainé J, Reversade B, Marsault E, Sarret P. Discovery and Structure-Activity Relationship of a Bioactive Fragment of ELABELA that Modulates Vascular and Cardiac Functions. J Med Chem. 2016 Apr 14;59(7):2962-72. DOI: 10.1021/acs.jmedchem.5b01549. View Source
• [2] Jiang Y, Yan M, Wang C, Wang Q, Chen X, Zhang R, Wan L, Ji B, Dong B, Wang H, Chen J. The Effects of Apelin and Elabela Ligands on Apelin Receptor Distinct Signaling Profiles. Front Pharmacol. 2021 Mar 4;12:630548. DOI: 10.3389/fphar.2021.630548. View Source